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Compound of Interest

Compound Name: Concanamycin F

Cat. No.: B232500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Concanamycin F is a macrolide antibiotic and a potent, specific inhibitor of vacuolar-type H+-

ATPase (V-ATPase).[1] V-ATPase is a proton pump responsible for acidifying intracellular

compartments such as lysosomes, endosomes, and the Golgi apparatus. By inhibiting V-

ATPase, Concanamycin F disrupts these essential cellular processes, making it a valuable

tool for studying autophagy, endocytosis, and lysosomal function. Its activity also lends itself to

research in areas such as cancer biology, virology, and immunology, where V-ATPase plays a

critical role.

Due to a lack of extensive research on Concanamycin F, much of the procedural data

regarding its solubility and stability has been extrapolated from its close structural analog,

Concanamycin A. Researchers should consider this when designing experiments.

Chemical Properties of Concanamycin F
Property Value

Molecular Formula C₃₉H₆₄O₁₀[1]

Molecular Weight 692.92 g/mol [1]

CAS Number 144539-92-4[1]
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Recommended Solvents and Storage Conditions
The following table summarizes the recommended solvents for dissolving Concanamycin F,

along with the suggested storage conditions for the resulting solutions. This data is primarily

based on information available for the closely related compound, Concanamycin A.

Solvent
Recommended
Concentration

Storage
Temperature

Stability of Stock
Solution

DMSO ≥ 10 mg/mL -20°C or -80°C

Up to 1 year at -20°C;

Up to 6 months at

-80°C

Ethanol Soluble -20°C

Prepare fresh; not

recommended for

long-term storage

Methanol Soluble -20°C

Prepare fresh; not

recommended for

long-term storage

Chloroform Soluble -20°C

Prepare fresh; not

recommended for

long-term storage

Note: It is strongly recommended to prepare fresh solutions in ethanol, methanol, and

chloroform for immediate use. For long-term storage, DMSO is the preferred solvent. Always

protect solutions from light.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Concanamycin F (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of solid Concanamycin F to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a suitable weighing vessel, carefully weigh out 1 mg of Concanamycin F.

Dissolution: Add 144.3 µL of anhydrous DMSO to the 1 mg of Concanamycin F. This will

yield a 10 mM stock solution.

Mixing: Vortex the solution thoroughly until the Concanamycin F is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Protocol for Cell-Based Assays
Materials:

10 mM Concanamycin F stock solution in DMSO

Appropriate cell culture medium

Cultured cells in multi-well plates

Phosphate-Buffered Saline (PBS)

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM Concanamycin F stock solution at room

temperature.

Dilution: Prepare a series of working solutions by diluting the stock solution in fresh, pre-

warmed cell culture medium to the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Perform a vehicle control (medium

with the same final concentration of DMSO) in parallel.

Cell Treatment: Remove the existing medium from the cultured cells and wash once with

PBS.

Incubation: Add the prepared working solutions of Concanamycin F to the respective wells.

Analysis: Incubate the cells for the desired period under standard cell culture conditions

(e.g., 37°C, 5% CO₂). Proceed with the specific downstream analysis (e.g., cell viability

assay, autophagy assessment, etc.).

Visualizations
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Caption: Mechanism of Concanamycin F action.

Experimental Workflow for Concanamycin F Stock
Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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